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Introduction

5-Methyltetraline (Ci1H14, molar mass: 146.23 g/mol ) is a substituted derivative of tetralin,
featuring a methyl group on its aromatic ring.[1] Its structural characteristics make it a valuable
intermediate in organic synthesis, particularly in the development of pharmaceuticals, dyes,
and fragrances.[2] Accurate and unambiguous characterization of this molecule is paramount
for its application in these fields. This guide details the nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data that collectively provide a definitive structural
fingerprint of 5-methyltetraline.

Molecular Structure and Atom Numbering

To facilitate the interpretation of the spectroscopic data, the following numbering scheme is
used for the carbon and hydrogen atoms of 5-methyltetraline.

Caption: Structure and atom numbering of 5-methyltetraline.
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I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
organic molecules. For 5-methyltetraline, both *H and *3C NMR are essential for unambiguous
structure confirmation.

'H NMR Spectroscopy

The *H NMR spectrum of 5-methyltetraline provides detailed information about the number of
different types of protons and their connectivity.

Table 1: *H NMR Spectroscopic Data for 5-Methyltetraline

Chemical Shift ()

Multiplicity Integration Assignment

pPpm

Aromatic H (H6, H7,
~7.0-7.2 m 3H

H8)
~2.75 t 2H Benzylic H (H1)
~2.65 t 2H Benzylic H (H4)
~2.25 s 3H Methyl H (C5-CHs)
~1.80 m 4H Aliphatic H (H2, H3)

Interpretation of the *H NMR Spectrum:

The aromatic region of the spectrum displays a multiplet integrating to three protons, consistent
with the three protons on the substituted benzene ring. The two triplets at approximately 2.75
and 2.65 ppm are characteristic of the two benzylic methylene groups (H1 and H4), each
coupled to the adjacent aliphatic methylene groups. The singlet at around 2.25 ppm, integrating
to three protons, is indicative of the methyl group attached to the aromatic ring, which has no
adjacent protons to couple with. The multiplet at approximately 1.80 ppm, integrating to four
protons, corresponds to the two aliphatic methylene groups (H2 and H3) of the saturated ring.

13C NMR Spectroscopy
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The proton-decoupled 3C NMR spectrum of 5-methyltetraline reveals the number of unique
carbon environments in the molecule.

Table 2: 13C NMR Spectroscopic Data for 5-Methyltetraline

Chemical Shift (8) ppm Assignment
~137 C8a
~135 C4da
~132 C5
~129 Cc7
~126 C6
~125 C8

~30 C1l

~29 c4

~23 C2

~22 C3

~19 C5-CHs

Interpretation of the 3C NMR Spectrum:

The spectrum shows a total of 11 distinct carbon signals, corresponding to the 11 carbon
atoms in the molecule. The six signals in the downfield region (~125-137 ppm) are
characteristic of the aromatic carbons. The upfield signals correspond to the aliphatic carbons
of the saturated ring and the methyl group. The benzylic carbons (C1 and C4) are found at
approximately 30 and 29 ppm, while the other two aliphatic carbons (C2 and C3) appear at
around 23 and 22 ppm. The methyl carbon (C5-CHs) resonates at the most upfield position,
around 19 ppm.

Experimental Protocol: NMR Spectroscopy
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A robust protocol for acquiring high-quality NMR spectra of 5-methyltetraline is crucial for
accurate structural elucidation.

Caption: Workflow for NMR spectroscopic analysis of 5-methyltetraline.

Il. Infrared (IR) Spectroscopy

Infrared spectroscopy is a valuable technique for identifying the functional groups present in a
molecule. The IR spectrum of 5-methyltetraline displays characteristic absorption bands for its
aromatic and aliphatic components.

Table 3: Key IR Absorption Bands for 5-Methyltetraline

Wavenumber (cm~—2) Vibration Type Functional Group
3000-3100 C-H stretch Aromatic

2800-3000 C-H stretch Aliphatic (CHz, CHs)
1600-1650 C=C stretch Aromatic ring

1450-1500 C=C stretch Aromatic ring

~1450 C-H bend Aliphatic (CHz, CHs)

700-900 C-H out-of-plane bend Aromatic (substitution pattern)

Interpretation of the IR Spectrum:

The IR spectrum of 5-methyltetraline shows characteristic C-H stretching vibrations for both
the aromatic (above 3000 cm~1*) and aliphatic (below 3000 cm~?) portions of the molecule.[3]
The presence of the aromatic ring is further confirmed by the C=C stretching absorptions in the
1450-1650 cm~1 region. The pattern of the C-H out-of-plane bending bands in the 700-900
cm~1 region can provide information about the substitution pattern on the aromatic ring.

Experimental Protocol: FT-IR Spectroscopy

The following protocol outlines the standard procedure for obtaining a high-quality FT-IR
spectrum of liquid 5-methyltetraline.
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Caption: Workflow for FT-IR spectroscopic analysis of 5-methyltetraline.

lll. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification and structural elucidation.

Table 4: Key Mass Spectral Data for 5-Methyltetraline (Electron lonization)

mlz Relative Intensity Proposed Fragment
146 High Molecular lon [M]*
131 High [M - CHs]*

115 Moderate [M - CHs - CH4]*

91 Low Tropylium ion [C7H7]*

Interpretation of the Mass Spectrum:

The mass spectrum of 5-methyltetraline obtained by electron ionization (EI) shows a
prominent molecular ion peak at m/z 146, which corresponds to its molecular weight. A
significant peak is observed at m/z 131, resulting from the loss of a methyl group ([M - CHs]*),
a characteristic fragmentation for methylated aromatic compounds. Further fragmentation can
lead to the peak at m/z 115. The presence of a peak at m/z 91 suggests the formation of the
stable tropylium ion.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the preferred method for analyzing volatile compounds like 5-methyltetraline, as it
combines the separation power of gas chromatography with the detection capabilities of mass
spectrometry.

Caption: Workflow for GC-MS analysis of 5-methyltetraline.

Conclusion
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The combined application of NMR, IR, and Mass Spectrometry provides a comprehensive and
unambiguous structural characterization of 5-methyltetraline. The *H and 3C NMR spectra
define the carbon-hydrogen framework, the IR spectrum identifies the key functional groups,
and the mass spectrum confirms the molecular weight and provides characteristic
fragmentation patterns. The protocols and interpretations presented in this guide offer a robust
framework for researchers and scientists working with this important chemical intermediate,
ensuring data integrity and facilitating its use in drug development and other scientific
endeavors.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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